Cas no 941879-39-6 (1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea)

• Product Name: 1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea
• CAS No: 941879-39-6
• MF: C₂₀H₂₀N₄O
• MW: 332.399003982544
• CID: 5499198
• Update Time: 2025-08-05

1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-indol-1-ylethyl)-3-(1-methylindol-3-yl)urea
• 1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C20H20N4O/c1-23-14-17(16-7-3-5-9-19(16)23)22-20(25)21-11-13-24-12-10-15-6-2-4-8-18(15)24/h2-10,12,14H,11,13H2,1H3,(H2,21,22,25)
• InChI Key： BELUDADXTUVYDB-UHFFFAOYSA-N
• SMILES： N(CCN1C2=C(C=CC=C2)C=C1)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea

Introduction to 1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea (CAS No. 941879-39-6)

1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea, also known by its CAS number 941879-39-6, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and ureas, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea is characterized by the presence of two indole rings and a urea linkage. The indole moiety is a fundamental building block in many natural products and pharmaceuticals, contributing to a wide range of biological activities. The urea group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The combination of these structural elements results in a molecule with unique properties that make it an interesting candidate for various research and development efforts.

The synthesis of 1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea has been reported in several studies. One common approach involves the reaction of 2-(indol-1-yl)ethanamine with 1-methylindole and isocyanate. This multi-step process typically yields high purity and good yields, making it suitable for large-scale production. Recent advancements in synthetic methods have also focused on improving the efficiency and sustainability of the synthesis, such as using environmentally friendly catalysts and solvents.

In terms of biological properties, 1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For example, research has shown that this compound can inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

Additionally, 1-2-(1H-indol-1-yl)ethyl-3-(1-methyl-1H-indol-3-yl)urea has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that this compound could be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The potential therapeutic applications of 1-2-(1H-indol-1-y l)ethyl -3 -( 1 -m eth yl - 1 H -i nd ol - 3 -y l )u re a are not limited to neurological and inflammatory disorders. Recent studies have also explored its anticancer properties. Preliminary data indicate that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a promising lead compound for further development in cancer therapy.

To further validate these findings, clinical trials are essential to assess the safety and efficacy of 1 -2 -( 1 H -i nd ol - 1 y l )e th an am ine - 3 -( 1 m e th yl - 1 H -i nd ol - 3 y l )u re a in human subjects. Several preclinical studies have already been conducted to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies have shown that the compound has favorable pharmacokinetic properties and low toxicity at therapeutic doses.

In conclusion, 94 4879 - 39 - 6 , or 2 -( i nd ol - y l )e th an am ine - ( m e th yl - i nd ol - y l )u re a , is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further research and development. As more studies are conducted and clinical trials advance, this compound may prove to be a valuable addition to the arsenal of drugs used to treat neurological disorders, inflammatory conditions, and cancer.